![molecular formula C25H22N2O5S B2708088 2-(3-((4-ethoxyphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide CAS No. 895645-72-4](/img/structure/B2708088.png)
2-(3-((4-ethoxyphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-((4-ethoxyphenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C25H22N2O5S and its molecular weight is 462.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Chemistry and Antioxidant Activity
Antioxidant Activity Assessment : Studies on the determination of antioxidant activity highlight various methods such as ORAC, HORAC, TRAP, and TOSC tests. These tests, based on hydrogen atom transfer and electron transfer mechanisms, are crucial for analyzing the antioxidant capacity of complex samples, including those containing quinoline derivatives (Munteanu & Apetrei, 2021). These methods can be applied to study the antioxidant properties of similar complex molecules.
Medicinal Chemistry
Drug Development and Mode of Action : The sulfonylurea class, as part of the broader sulfonyl derivatives, has been explored for its unique insulin-mimetic/sensitizing activities in treating diabetes. These studies delve into the molecular mechanisms of action, including interactions with sulfonylurea receptors and the insulin receptor pathway, which could inform research into related compounds (Müller, 2000). Similarly, the research on AKR1C3 inhibitors, including N-phenylsulfonyl-indoles, highlights the therapeutic potential of sulfonyl and related compounds in cancer treatment (Penning, 2017).
Environmental Sciences
Degradation of Organic Pollutants : Advanced oxidation processes (AOPs) are used to treat recalcitrant organic pollutants, including pharmaceuticals like acetaminophen, which share structural similarities with the compound . Studies on the degradation pathways, by-products, and biotoxicity of these processes offer insights into potential environmental applications and impacts of related compounds (Qutob et al., 2022).
Properties
IUPAC Name |
2-[3-(4-ethoxyphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O5S/c1-2-32-19-12-14-20(15-13-19)33(30,31)23-16-27(22-11-7-6-10-21(22)25(23)29)17-24(28)26-18-8-4-3-5-9-18/h3-16H,2,17H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJFOLQBCJJEZOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC=CC=C3C2=O)CC(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.